Cas no 1351591-32-6 (3-(4-methoxy-1,3-benzothiazol-2-yl)-1-2-(trifluoromethyl)phenylurea)

• Product Name: 3-(4-methoxy-1,3-benzothiazol-2-yl)-1-2-(trifluoromethyl)phenylurea
• CAS No: 1351591-32-6
• MF: C₁₆H₁₂F₃N₃O₂S
• MW: 367.345592498779
• CID: 6192608
• PubChem ID: 56763930
• Update Time: 2025-06-10

3-(4-methoxy-1,3-benzothiazol-2-yl)-1-2-(trifluoromethyl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxy-1,3-benzothiazol-2-yl)-1-2-(trifluoromethyl)phenylurea
• VU0519775-1
• 1-(4-methoxybenzo[d]thiazol-2-yl)-3-(2-(trifluoromethyl)phenyl)urea
• F5772-7444
• AKOS024517773
• 1351591-32-6
• 3-(4-methoxy-1,3-benzothiazol-2-yl)-1-[2-(trifluoromethyl)phenyl]urea
• 1-(4-methoxy-1,3-benzothiazol-2-yl)-3-[2-(trifluoromethyl)phenyl]urea

• Inchi： 1S/C16H12F3N3O2S/c1-24-11-7-4-8-12-13(11)21-15(25-12)22-14(23)20-10-6-3-2-5-9(10)16(17,18)19/h2-8H,1H3,(H2,20,21,22,23)
• InChI Key： GOWLCBISKHKBOR-UHFFFAOYSA-N
• SMILES： S1C(NC(NC2C=CC=CC=2C(F)(F)F)=O)=NC2C(=CC=CC1=2)OC

Computed Properties

• Exact Mass: 367.06023229g/mol
• Monoisotopic Mass: 367.06023229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 91.5Ų

Additional information on 3-(4-methoxy-1,3-benzothiazol-2-yl)-1-2-(trifluoromethyl)phenylurea

Introduction to 3-(4-methoxy-1,3-benzothiazol-2-yl)-1-2-(trifluoromethyl)phenylurea (CAS No. 1351591-32-6)

3-(4-methoxy-1,3-benzothiazol-2-yl)-1-2-(trifluoromethyl)phenylurea, also known by its CAS number 1351591-32-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of ureas and incorporates a 4-methoxy-1,3-benzothiazole moiety and a trifluoromethylphenyl group, which contribute to its distinct chemical and pharmacological properties.

The synthesis of 3-(4-methoxy-1,3-benzothiazol-2-yl)-1-2-(trifluoromethyl)phenylurea involves several well-documented steps, including the formation of the urea linkage and the introduction of the methoxy and trifluoromethyl functionalities. The benzothiazole ring, a key structural element, is known for its ability to form stable complexes with various metal ions, which can influence the compound's biological activity. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

Recent studies have explored the potential applications of 3-(4-methoxy-1,3-benzothiazol-2-yl)-1-2-(trifluoromethyl)phenylurea in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-(4-methoxy-1,3-benzothiazol-2-yl)-1-2-(trifluoromethyl)phenylurea has also been investigated for its anticancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colon cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.

The pharmacokinetic profile of 3-(4-methoxy-1,3-benzothiazol-2-yl)-1-2-(trifluoromethyl)phenylurea has been studied in animal models to assess its bioavailability and distribution. Results indicate that the compound exhibits good oral bioavailability and a favorable half-life, which are important considerations for drug development. Furthermore, preliminary toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The structural versatility of 3-(4-methoxy-1,3-benzothiazol-2-yl)-1-2-(trifluoromethyl)phenylurea also makes it an attractive scaffold for further chemical modifications. Researchers are actively exploring the synthesis of analogs with enhanced potency and selectivity for specific biological targets. For example, modifications to the methoxy group or the trifluoromethyl group can potentially improve the compound's binding affinity to target proteins or reduce off-target effects.

In conclusion, 3-(4-methoxy-1,3-benzothiazol-2-yl)-1-2-(trifluoromethyl)phenylurea (CAS No. 1351591-32-6) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as anti-inflammatory and anticancer therapies. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.